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Compound of Interest

Compound Name: ML150

Cat. No.: B1663224 Get Quote

Researchers and scientists handling ML150 must adhere to strict disposal procedures to

ensure personnel safety and environmental protection. This guide provides essential, step-by-

step instructions for the proper disposal of ML150, in line with safety data sheet (SDS)

recommendations and general laboratory hazardous waste protocols.

I. Immediate Safety and Hazard Information
ML150 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects. It is imperative to prevent its release into the environment. Standard laboratory

personal protective equipment (PPE), including safety goggles with side-shields, protective

gloves, and impervious clothing, should be worn when handling ML150.
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Property Value Reference

Chemical Formula C17H17N9S

Molecular Weight 379.44

GHS Hazard Class

Acute toxicity, Oral (Category

4), Acute aquatic toxicity

(Category 1), Chronic aquatic

toxicity (Category 1)

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

II. Step-by-Step Disposal Protocol
The disposal of ML150 must be managed as hazardous waste. Under no circumstances

should ML150 or its containers be disposed of in regular trash or flushed down the drain.

Experimental Protocol: Waste Segregation and Collection

Waste Identification: All waste materials containing ML150, including unused product,

contaminated consumables (e.g., pipette tips, gloves, weighing paper), and empty

containers, must be designated as hazardous waste.

Container Selection: Use a dedicated, chemically compatible, and leak-proof container for

the collection of solid ML150 waste. The container must have a secure screw-top cap and be

in good condition.

Labeling: Immediately label the waste container with the words "Hazardous Waste," the full

chemical name "ML150," and the associated hazard pictograms (e.g., harmful,

environmental hazard).

Waste Accumulation:

Carefully place all solid waste contaminated with ML150 into the designated hazardous

waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1663224?utm_src=pdf-body
https://www.benchchem.com/product/b1663224?utm_src=pdf-body
https://www.benchchem.com/product/b1663224?utm_src=pdf-body
https://www.benchchem.com/product/b1663224?utm_src=pdf-body
https://www.benchchem.com/product/b1663224?utm_src=pdf-body
https://www.benchchem.com/product/b1663224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For solutions containing ML150, use a separate, compatible liquid waste container, also

clearly labeled as "Hazardous Waste" with the chemical name and concentration. Do not

mix with other solvent waste unless compatibility has been confirmed.

Storage: Keep the hazardous waste container sealed at all times, except when adding

waste. Store the container in a designated Satellite Accumulation Area (SAA) within the

laboratory, away from incompatible materials such as strong acids, alkalis, and oxidizing

agents.

Disposal Request: Once the container is full (do not overfill), or if the waste is no longer

being generated, arrange for its disposal through your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor. Follow your

institution's specific procedures for waste pickup.

III. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ML150.
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Caption: Workflow for the proper disposal of ML150.
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To cite this document: BenchChem. [Proper Disposal of ML150: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663224#ml150-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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